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Compound of Interest

Compound Name:
(4-(5-Chlorothiophen-2-

yl)phenyl)methanamine

CAS No.: 1212058-06-4

Cat. No.: B11881629

Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, you must accurately characterize the material. This compound

combines a primary amine, a phenyl ring, and a halogenated thiophene. This specific structural

motif dictates its waste classification.
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Property Value

Chemical Name (4-(5-Chlorothiophen-2-yl)phenyl)methanamine

CAS Number
1212058-06-4 (Free Base) / 1211595-92-4 (HCl

Salt)

Molecular Formula C₁₁H₁₀ClNS (Free Base)

Molecular Weight 223.72 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility Low in water; soluble in DMSO, Methanol, DCM

Hazard Classification (GHS)[2]
Health Hazards: Skin Irritant (Category 2), Eye Irritant (Category 2A), Specific Target Organ

Toxicity (SE 3).[1]

Environmental Hazards:Aquatic Chronic Toxicity. The chlorinated thiophene moiety poses

significant risks to aquatic ecosystems if leached.

Reactivity: Incompatible with strong oxidizing agents and acid chlorides.

Waste Characterization & Segregation Logic
Core Directive: This material must be classified as Halogenated Organic Waste.

Why this matters:

Halogen Content (Chlorine): Incineration of this compound generates Hydrogen Chloride

(HCl) gas. Standard non-halogenated waste incinerators may lack the necessary wet

scrubbers to neutralize acid gases, leading to regulatory violations and equipment corrosion.

Sulfur Content (Thiophene): Thermal decomposition releases Sulfur Oxides (SOₓ).

Cost Efficiency: Mixing this with non-halogenated solvents (e.g., Acetone, Ethanol) upgrades

the entire container to "Halogenated" status, significantly increasing disposal costs.
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Waste Stream Decision Tree
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Figure 1: Segregation logic. Note that even if dissolved in a non-halogenated solvent like

Methanol, the presence of the chlorinated solute mandates disposal in the Halogenated Waste

stream.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
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Applicability: Expired solids, weigh-paper, contaminated gloves, filter cakes.

Containment: Transfer the solid material into a chemically compatible screw-top jar or

double-bag it using high-density polyethylene (HDPE) bags.

Labeling: Affix a hazardous waste label.

Constituents: Write "(4-(5-Chlorothiophen-2-yl)phenyl)methanamine".

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Storage: Place the container in the satellite accumulation area (SAA) secondary containment

bin.

Disposal: Request pickup for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, HPLC effluent, washing solvents.

Selection: Select the Halogenated Waste carboy (typically red safety cans or HDPE

carboys).

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid

waste), as amines can react violently or form nitrosamines.

Transfer: Pour waste using a funnel to prevent spillage.

Logging: Immediately log the volume and specific chemical name on the waste tag. Do not

simply write "Halogenated Waste." Specificity aids the disposal facility in optimizing the burn

profile.

Protocol C: Empty Containers
Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,

Methanol or DCM).

Rinsate Disposal: Pour all rinsates into the Halogenated Waste carboy.
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Defacing: Deface the original label and mark "Empty."

Final Step: Discard the container in regular trash (if glass/plastic) or glass recycling,

depending on institutional policy for triple-rinsed containers.

Emergency Spill Response
Scenario: A 5g bottle of solid powder drops and shatters on the floor.

Immediate Action: Evacuate the immediate area if dust is airborne.[1] Don PPE (Nitrile gloves,

Lab coat, Safety goggles, N95 respirator if dust is visible).
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Figure 2: Spill response workflow. Critical: Do not dry sweep the powder, as this generates

inhalable dust.

Regulatory & Compliance Context
US EPA (RCRA) Classification
While this specific intermediate is not explicitly "P" or "U" listed, it is regulated under the

"Cradle-to-Grave" principle.

Characteristic Waste: If mixed with flammable solvents, it carries the D001 (Ignitable) code.

Halogenated Solvents: If mixed with Methylene Chloride, it falls under F002.[2]

Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" unless mixed with listed

solvents, but treat with the severity of a toxic halogenated organic.
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European Waste Catalogue (EWC)
Code 07 05 13:* Solid wastes containing hazardous substances (Pharmaceutical

manufacture).

Code 14 06 02:* Other halogenated solvents and solvent mixtures (if in solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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